Cas no 372119-86-3 ((3-Nitro-4-(trifluoromethyl)phenyl)methanol)

(3-Nitro-4-(trifluoromethyl)phenyl)methanol is a fluorinated aromatic alcohol featuring both nitro and trifluoromethyl functional groups, making it a versatile intermediate in organic synthesis. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances its reactivity in nucleophilic substitution and reduction reactions, while the hydroxymethyl group allows for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are often employed to modulate biological activity and physicochemical properties. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound’s well-defined reactivity profile makes it a useful building block for complex molecule construction.
(3-Nitro-4-(trifluoromethyl)phenyl)methanol structure
372119-86-3 structure
Product Name:(3-Nitro-4-(trifluoromethyl)phenyl)methanol
CAS No:372119-86-3
MF:C8H6F3NO3
MW:221.1333527565
CID:1032634
PubChem ID:11287467
Update Time:2025-06-07

(3-Nitro-4-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Nitro-4-(trifluoromethyl)phenyl)methanol
    • [3-Nitro-4-(trifluoromethyl)phenyl]methanol
    • AGN-PC-0061PK
    • AK120625
    • Benzenemethanol, 3-nitro-4-(trifluoromethyl)-
    • KB-207473
    • SureCN5075467
    • 372119-86-3
    • DTXSID00461258
    • AKOS016011392
    • SCHEMBL5075467
    • G11526
    • 3-Nitro-4-(trifluoromethyl)benzyl alcohol
    • 3-nitro-4-(trifluoromethyl)beenzyl alcohol
    • Inchi: 1S/C8H6F3NO3/c9-8(10,11)6-2-1-5(4-13)3-7(6)12(14)15/h1-3,13H,4H2
    • InChI Key: QHXWKXXIUPYXPZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(CO)=CC=1[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 221.02998
  • Monoisotopic Mass: 221.02997754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37

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